BENGH@ Methodological & Application

Check Availability & Pricing

Application of Delta-Tetradecalactone in
Fragrance Formulation Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: delta-Tetradecalactone

Cat. No.: B1661937

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Delta-tetradecalactone is a valuable lactone used in the fragrance industry to impart creamy,
fatty, and milky notes with sweet, dairy nuances. Its unique olfactory profile makes it a versatile
ingredient in a variety of fragrance applications, from fine fragrances to personal care products.
This document provides detailed application notes and experimental protocols for the effective
incorporation and evaluation of delta-tetradecalactone in fragrance formulations. It is intended
for researchers, scientists, and professionals involved in fragrance development and
evaluation.

Physicochemical Properties of Delta-
Tetradecalactone

A thorough understanding of the physicochemical properties of delta-tetradecalactone is
essential for its effective use in fragrance formulations.
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Property Value Reference
Molecular Formula C14H2602 [1]

Molar Mass 226.35 g/mol [1]
Appearance Colorless to pale yellow liquid [2]

Odor Profile Milky, creamy, fatty, with sweet e

dairy nuances

Taste Profile (at 20 ppm)

Buttery, fatty, creamy, with
sweet milky and dairy nuances

[3]

Boiling Point

130-135 °C at 5 mmHg

[1]3]

Density

0.935g/mL at 25 °C

[1]3]

Refractive Index

1.454-1.464 at 20 °C

[2]

Practically insoluble in water;

Solubility _ (2]
soluble in ethanol
Flash Point >110°C [2]
Recommended Usage Level in
Up to 3%

Fragrance Concentrate

Experimental Protocols
Protocol 1: Incorporation of Delta-Tetradecalactone into
a Fragrance Concentrate

This protocol outlines the steps for incorporating delta-tetradecalactone into a model

frag rance concentrate.

Materials:

o Delta-tetradecalactone

o Ethanol (perfumer's grade)
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o Other fragrance ingredients (e.g., essential oils, aroma chemicals)
¢ Glass beakers and stirring rods

o Calibrated pipettes or digital scale

Procedure:

o Preparation of the Fragrance Base: Prepare a base accord by mixing selected fragrance
ingredients according to the desired formulation. For this example, a simple floral-fruity base
is used.

 Dilution of Delta-Tetradecalactone: If desired, create a 10% dilution of delta-
tetradecalactone in ethanol to allow for more precise dosing in the final formulation.

o Blending: Add the desired amount of delta-tetradecalactone (or its dilution) to the fragrance
base. Start with a concentration of 0.5% and create variations up to 3%.

o Homogenization: Gently stir the mixture until the delta-tetradecalactone is completely
dissolved and the solution is homogeneous.

o Maceration: Allow the fragrance concentrate to macerate for at least 48 hours in a cool, dark
place to allow the notes to blend and mature.
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Figure 1. Workflow for incorporating delta-tetradecalactone into a fragrance concentrate.

Protocol 2: Sensory Evaluation of Fragrances
Containing Delta-Tetradecalactone

This protocol details the sensory evaluation of the prepared fragrance concentrates using a

trained sensory panel. Both descriptive analysis and discrimination testing are employed.

Obijective: To characterize the olfactory profile of fragrances containing varying concentrations

of delta-tetradecalactone.

Materials:

Fragrance concentrates (prepared in Protocol 1) diluted to 20% in ethanol.
Control fragrance (without delta-tetradecalactone) diluted to 20% in ethanol.
Perfume blotters.

Sensory evaluation booths with controlled lighting and ventilation.
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e Data collection forms or software.
e Apanel of 8-12 trained sensory assessors.
Procedure:

o Sample Preparation: Dip perfume blotters into the diluted fragrance samples approximately 1
cm deep for 2 seconds.

o Sample Presentation: Present the coded blotters to the panelists in a randomized order.

» Evaluation: Instruct panelists to evaluate the odor of each sample at different time points (top
note: immediately, heart note: after 15 minutes, base note: after 1 hour) and rate the intensity
of predefined sensory attributes on a 10-point scale (0 = not perceptible, 10 = very strong).

o Data Analysis: Analyze the mean scores for each attribute and compare the profiles of the
different formulations.

lllustrative Sensory Profile Data:

= 0.5% Delta- 1.5% Delta- 3.0% Delta-
ensor
. v Control (0%) Tetradecalacto Tetradecalacto  Tetradecalacto
Attribute
ne ne he

Creamy 1.2 4.5 7.8 9.2
Milky 0.8 3.9 7.1 8.8
Fruity 7.5 7.2 6.8 6.5
Floral 8.1 7.9 7.5 7.1
Overall

6.5 7.0 7.8 8.5
Sweetness
Overall Strength 7.0 7.2 7.5 7.8

Objective: To determine if there is a perceptible difference between the control fragrance and
the fragrance containing the lowest concentration (0.5%) of delta-tetradecalactone.
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Procedure:

o Sample Presentation: Present each panelist with three coded samples, two of which are
identical (the control) and one is different (0.5% delta-tetradecalactone formulation). The
order of presentation should be randomized for each panelist.

o Evaluation: Ask panelists to identify the "odd" or different sample.

» Data Analysis: Analyze the number of correct identifications. Statistical significance is
determined using a binomial test or chi-square analysis.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1661937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sensory Evaluation Workflow

Preparation

Fragrance Samples
(Control & DTL variations)

Dilution in Ethanol

Blotter Preparation

Evaluation

Descriptive Analysis Triangle Test
(Attribute Profiling) (Discrimination)

Data Analysis

Mean Attribute Scores Statistical Significance

Click to download full resolution via product page

Figure 2. Experimental workflow for the sensory evaluation of fragrances.

Protocol 3: Accelerated Stability Testing of Fragrances
Containing Delta-Tetradecalactone
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This protocol describes an accelerated stability test to evaluate the physical and chemical
stability of the fragrance formulations over time.

Materials:

Fragrance concentrates in their final packaging (e.g., glass bottles).

Control fragrance in the same packaging.

Stability chambers or ovens set at controlled temperatures (e.g., 40°C).

UV light cabinet.

pH meter, viscometer, and gas chromatograph-mass spectrometer (GC-MS).
Procedure:

o Sample Storage: Place the packaged fragrance samples under the following conditions:
o Elevated temperature: 40°C + 2°C.

o UV light exposure: Continuous exposure at a controlled wavelength.

o Room temperature (control): 25°C + 2°C.

» Evaluation Intervals: Evaluate the samples at specified time points (e.g., 0, 1, 2, and 3
months).

o Parameters to Evaluate:
o Physical Changes: Color, clarity, and phase separation.

o Odor Profile: Sensory evaluation by a trained panel to detect any changes in the fragrance
character.

o Physicochemical Properties: pH and viscosity.

o Chemical Composition: GC-MS analysis to monitor the concentration of delta-
tetradecalactone and the formation of any degradation products.
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lllustrative Stability Data:

. ) 1.5% DTL 1.5% DTL (UV
Parameter Time Point Control (25°C) .
(40°C) Light)
Color Change
0 months 0.0 0.0 0.0
(AE)
1 month 0.2 0.5 1.1
2 months 0.3 0.9 2.0
3 months 0.4 15 3.2
] Slight decrease Noticeable off-
Odor Profile 3 months No change )
in creamy note notes
pH 0 months 6.8 6.8 6.8
3 months 6.7 6.5 6.2
Delta-
Tetradecalactone
Conc. (GC-MS, 0 months - 100% 100%
% relative to
initial)
3 months - 98.5% 92.1%

Signaling Pathways and Mechanisms of Olfaction

The perception of delta-tetradecalactone, like all odorants, is initiated by its interaction with
olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal cavity.
This interaction triggers a complex signaling cascade.
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Figure 3. Simplified diagram of the olfactory signal transduction pathway.
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Conclusion

Delta-tetradecalactone is a highly effective fragrance ingredient for creating creamy, milky,
and fatty notes. Its successful application in fragrance formulations depends on careful
consideration of its concentration, its interaction with other fragrance components, and its
stability in the final product. The protocols provided in this document offer a systematic
approach to incorporating and evaluating delta-tetradecalactone, enabling the development of
high-quality and stable fragrances. Further research can focus on identifying the specific
olfactory receptors that bind to delta-tetradecalactone to better understand its unique sensory
perception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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